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Compound of Interest

Compound Name: m-PEG8-t-butyl ester

Cat. No.: B1193055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of m-PEG8-t-butyl ester, a
valuable heterobifunctional linker used in bioconjugation and drug delivery. The t-butyl ester

group serves as a protecting group for the carboxylic acid, which can be deprotected under

acidic conditions to reveal a reactive carboxylate for further modification. The methoxy-

terminated polyethylene glycol (m-PEG) chain enhances the solubility and pharmacokinetic

properties of the conjugated molecule.

Chemical Information
Compound Formula Molecular Weight Appearance

m-PEG8-t-butyl ester C22H44O10 468.58 g/mol
Colorless to light

yellow oil

Reaction Scheme
The synthesis of m-PEG8-t-butyl ester is achieved through the alkylation of methoxy-PEG8-

alcohol (m-PEG8-OH) with t-butyl bromoacetate in the presence of a strong base, such as

potassium t-butoxide. This reaction proceeds via a Williamson ether synthesis mechanism.
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m-PEG8-OH m-PEG8-O- K++ KOtBu

Potassium t-butoxide

t-butyl bromoacetate

m-PEG8-t-butyl ester KBr + t-BuOH+ t-butyl bromoacetate

Start

Azeotropic drying of m-PEG8-OH in Toluene

Addition of Potassium t-butoxide

Addition of t-butyl bromoacetate
(Stir overnight)

Aqueous work-up
(NaHCO3, DCM, Brine)

Silica Gel Chromatography

m-PEG8-t-butyl ester
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[https://www.benchchem.com/product/b1193055#synthesis-of-m-peg8-t-butyl-ester-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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